N-(4-fluorophenyl)-4-(1-naphthylmethyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(4-fluorophenyl)-4-(naphthalen-1-ylmethyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C22H22FN3S/c23-19-8-10-20(11-9-19)24-22(27)26-14-12-25(13-15-26)16-18-6-3-5-17-4-1-2-7-21(17)18/h1-11H,12-16H2,(H,24,27)
• InChI Key: VIQUALVTHKHFNT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC3=CC=CC=C32)C(=S)NC4=CC=C(C=C4)F
• Molecular Formula: C22H22FN3S
• Molecular Weight: 379.5 g/mol

Description

N-(4-fluorophenyl)-4-(1-naphthylmethyl)-1-piperazinecarbothioamide, also known as 4-F-Phenylpiperazine (4-FPP), is a chemical compound that belongs to the piperazine family. It is a potent and selective agonist for the serotonin receptor 5-HT1A, which is involved in the regulation of mood, anxiety, and aggression. 4-FPP has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of 4-FPP involves its selective binding to the serotonin receptor 5-HT1A, which is involved in the regulation of mood, anxiety, and aggression. Activation of the 5-HT1A receptor by 4-FPP leads to an increase in the release of serotonin in the brain, which in turn produces anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-FPP are primarily mediated by its selective activation of the 5-HT1A receptor. Studies have shown that 4-FPP can increase the release of serotonin in the brain, which can lead to anxiolytic and antidepressant effects. It has also been shown to have neuroprotective effects and can improve cognitive function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 4-FPP in lab experiments include its potency and selectivity for the 5-HT1A receptor, which allows for precise manipulation of the serotonin system in the brain. However, the limitations of using 4-FPP include its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

For research on 4-FPP include further investigation of its potential therapeutic applications in the treatment of neurological and psychiatric disorders, as well as its use as a diagnostic tool in PET imaging studies of the serotonin system in the brain. Other areas of research include the development of novel compounds that target the serotonin system and the investigation of the molecular mechanisms underlying the effects of 4-FPP on the brain.

Scientific Research Applications

4-FPP has been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including depression, anxiety, schizophrenia, and Parkinson's disease. It has also been investigated for its potential use as a diagnostic tool in positron emission tomography (PET) imaging studies of the serotonin system in the brain.